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Introduction

CXD101, also known as Zabadinostat, is a potent and selective, orally active inhibitor of Class |
histone deacetylases (HDACSs), with IC50 values of 63 nM, 570 nM, and 550 nM for HDAC1,
HDAC2, and HDACS3, respectively.[1] It exhibits no significant activity against Class || HDACs.
By inhibiting HDACs, CXD101 leads to an accumulation of acetylated histones, which in turn
alters chromatin structure and modulates the expression of genes involved in key cellular
processes such as cell cycle progression and apoptosis. These epigenetic modifications make
CXD101 a promising agent in oncology research, particularly for its anti-proliferative effects
observed in various cancer models. This document provides detailed application notes and
protocols for the dosing and administration of CXD101 in mouse models based on preclinical
data.

Data Presentation
Table 1: In Vivo Efficacy of CXD101 in Mouse Xenograft
Models
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Administr .

Cancer Mouse CXD101 . Dosing . L

. ation Efficacy Citation
Model Strain Dose Schedule

Route

Lung Substantial
Cancer Not Not reduction

N 50 mg/kg Oral N ] [1]
(A549 Specified Specified in tumor
xenograft) size
Colon Substantial
Cancer Not Not reduction

N 50 mg/kg Oral - ) [1]
(HT29 Specified Specified in tumor
xenograft) size
Colon Significant
Cancer Oral 5dayson/ inhibition of

BALB/c 50 mg/kg [2]
(Colon26 Gavage 2 days off tumor
syngeneic) growth
Colon Significant
Cancer Oral 5dayson/ inhibition of
C57BL/6 50 mg/kg [2]

(MC38 Gavage 2 days off tumor
syngeneic) growth

Table 2: Pharmacokinetic and Pharmacodynamic Profile
of CXD101 in Mice
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Parameter Value

Conditions

Citation

Pharmacokinetics

Peak Plasma

) 1-4 hours Following oral dosing [1]
Concentration (Tmax)
Half-life (t1/2) 5-12 hours Following oral dosing [1]
Pharmacodynamics
_ _ Colon-26 cells (2.7
Histone Acetylation Increased H3K9Ac M) [3]
U
Increased H3K27ac Tumor tissues [4]
Immune Cell Increased CD4+ and
o Colon-26 tumors [3]
Infiltration CD8+ T cells
Reduced
Colon-26 tumors [3]
macrophages
Toxicity
] o 50 mg/kg/day in
Body Weight No significant effect [3]

Colon-26 model

Experimental Protocols

Protocol 1: Preparation of CXD101 for Oral

Administration

This protocol describes the preparation of a CXD101 dosing solution for oral gavage in mice.

Materials:
e CXD101 (Zabadinostat) powder
e Dimethyl sulfoxide (DMSOQO)

o Polyethylene glycol 300 (PEG300)
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Tween-80

Saline (0.9% NacCl)

Sterile microcentrifuge tubes

Vortex mixer

Procedure:
e Prepare a 25 mg/mL stock solution of CXD101 in DMSO.
o Accurately weigh the required amount of CXD101 powder.

o Dissolve the powder in the appropriate volume of DMSO to achieve a final concentration
of 25 mg/mL.

o Vortex thoroughly to ensure complete dissolution.

e Prepare the final dosing solution. The following example is for a final concentration of 2.5
mg/mL. Adjust volumes as needed for different final concentrations.

o In a sterile microcentrifuge tube, add 100 pL of the 25 mg/mL CXD101 stock solution in
DMSO.

o Add 400 pL of PEG300 and mix thoroughly by vortexing.
o Add 50 pL of Tween-80 and mix thoroughly by vortexing.
o Add 450 puL of saline to bring the final volume to 1 mL.

o Vortex the final solution to ensure it is homogeneous.

o Administration: The dosing volume for oral gavage in mice is typically 10 mL/kg. Calculate
the required volume for each mouse based on its body weight. For a 20g mouse, the volume
would be 0.2 mL.
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Protocol 2: Administration of CXD101 by Oral Gavage in
Mice
This protocol outlines the standard procedure for administering CXD101 to mice via oral

gavage.

Materials:

Prepared CXD101 dosing solution

Appropriate size gavage needles (e.g., 20-gauge, 1.5-inch, ball-tipped for adult mice)

1 mL syringes

Animal scale

Procedure:
e Animal Handling and Preparation:
o Weigh each mouse accurately to determine the correct dosing volume.

o Gently restrain the mouse by the scruff of the neck to immobilize the head. Ensure the
animal's body is supported.

o Gavage Needle Insertion:
o With the mouse held in a vertical position, gently insert the gavage needle into the mouth.

o Guide the needle over the tongue and into the esophagus. The needle should pass
smoothly without resistance. If resistance is met, withdraw and re-attempt to prevent
tracheal entry.

e Substance Administration:

o Once the gavage needle is correctly positioned, slowly depress the syringe plunger to
administer the CXD101 solution.
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e Post-Administration Monitoring:
o Gently remove the gavage needle.

o Return the mouse to its cage and monitor for any immediate signs of distress, such as
labored breathing.

Protocol 3: General Xenograft Mouse Model Workflow
for Efficacy Studies

This protocol provides a general workflow for evaluating the efficacy of CXD101 in a
subcutaneous xenograft mouse model.

Procedure:

Cell Culture and Preparation:
o Culture the desired cancer cell line (e.g., A549, HT29) in the appropriate medium.

o Harvest cells during the exponential growth phase and resuspend in a suitable vehicle
(e.q., sterile PBS or Matrigel) at the desired concentration.

Tumor Cell Implantation:

o Subcutaneously inject the cell suspension into the flank of immunodeficient mice (e.g.,
nude or SCID mice).

Tumor Growth and Monitoring:

o Allow tumors to establish and reach a palpable size (e.g., 50-100 mma3).

o Measure tumor volume regularly (e.g., twice a week) using calipers. Tumor volume can be
calculated using the formula: (Length x Width?) / 2.

Treatment Initiation and Monitoring:

o Randomize mice into treatment and control groups.
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o Administer CXD101 or vehicle control according to the desired dosing schedule (e.g., 50
mg/kg, oral gavage, daily or 5 days on/2 days off).

o Monitor tumor growth and the general health of the mice, including body weight,
throughout the study.

e Endpoint and Analysis:

o The study may be terminated when tumors in the control group reach a predetermined
size.

o Excise tumors for further analysis, such as pharmacodynamic studies (e.g., Western blot
for histone acetylation).

Visualizations
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Experimental Workflow for CXD101 Efficacy Study
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Caption: Workflow for a typical in vivo efficacy study of CXD101.
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CXD101 Signaling Pathway in Cancer Cells
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Caption: Proposed signaling pathway of CXD101 in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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